Cas no 1187931-31-2 ((3S)-3-methyl-1-(oxan-4-yl)piperazine)

(3S)-3-Methyl-1-(oxan-4-yl)piperazine is a chiral piperazine derivative featuring a tetrahydro-2H-pyran (oxane) substituent at the nitrogen position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its stereospecificity and potential as a versatile intermediate for the synthesis of bioactive molecules. The (3S)-methyl group introduces chirality, which can be critical for enantioselective interactions in drug design. The oxan-4-yl moiety enhances solubility and conformational flexibility, making it suitable for optimizing pharmacokinetic properties. Its well-defined stereochemistry and modular structure allow for precise modifications in the development of receptor-targeted compounds, particularly in central nervous system (CNS) and GPCR-focused applications.
(3S)-3-methyl-1-(oxan-4-yl)piperazine structure
1187931-31-2 structure
Product Name:(3S)-3-methyl-1-(oxan-4-yl)piperazine
CAS No:1187931-31-2
MF:C10H20N2O
MW:184.278602600098
MDL:MFCD11858473
CID:4576412
PubChem ID:74788057
Update Time:2025-06-13

(3S)-3-methyl-1-(oxan-4-yl)piperazine Chemical and Physical Properties

Names and Identifiers

    • (S)-3-Methyl-1-(tetrahydro-pyran-4-yl)-piperazine
    • (S)-3-methyl-1-(tetrahydro-2H-pyran-4-yl)piperazine
    • (3S)-3-methyl-1-(oxan-4-yl)piperazine
    • MDL: MFCD11858473
    • Inchi: 1S/C10H20N2O/c1-9-8-12(5-4-11-9)10-2-6-13-7-3-10/h9-11H,2-8H2,1H3/t9-/m0/s1
    • InChI Key: WMSMHECRTQDPAK-VIFPVBQESA-N
    • SMILES: N1(C2CCOCC2)CCN[C@@H](C)C1

(3S)-3-methyl-1-(oxan-4-yl)piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M340238-5mg
(S)-3-Methyl-1-(tetrahydro-pyran-4-yl)-piperazine
1187931-31-2
5mg
$ 70.00 2022-06-03
TRC
M340238-10mg
(S)-3-Methyl-1-(tetrahydro-pyran-4-yl)-piperazine
1187931-31-2
10mg
$ 95.00 2022-06-03
TRC
M340238-50mg
(S)-3-Methyl-1-(tetrahydro-pyran-4-yl)-piperazine
1187931-31-2
50mg
$ 340.00 2022-06-03
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
65R0159-1g
(S)-3-Methyl-1-(tetrahydro-pyran-4-yl)-piperazine
1187931-31-2 97%
1g
11702.99CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
65R0159-5g
(S)-3-Methyl-1-(tetrahydro-pyran-4-yl)-piperazine
1187931-31-2 97%
5g
41384.47CNY 2021-05-07
Enamine
EN300-185644-0.05g
(3S)-3-methyl-1-(oxan-4-yl)piperazine
1187931-31-2 95%
0.05g
$262.0 2023-09-18
Enamine
EN300-185644-0.1g
(3S)-3-methyl-1-(oxan-4-yl)piperazine
1187931-31-2 95%
0.1g
$392.0 2023-09-18
Enamine
EN300-185644-0.25g
(3S)-3-methyl-1-(oxan-4-yl)piperazine
1187931-31-2 95%
0.25g
$559.0 2023-09-18
Enamine
EN300-185644-0.5g
(3S)-3-methyl-1-(oxan-4-yl)piperazine
1187931-31-2 95%
0.5g
$879.0 2023-09-18
Enamine
EN300-185644-1.0g
(3S)-3-methyl-1-(oxan-4-yl)piperazine
1187931-31-2 95%
1g
$1129.0 2023-06-08

(3S)-3-methyl-1-(oxan-4-yl)piperazine Related Literature

Additional information on (3S)-3-methyl-1-(oxan-4-yl)piperazine

Introduction to (3S)-3-methyl-1-(oxan-4-yl)piperazine (CAS No. 1187931-31-2)

(3S-3-methyl-1-(oxan-4-yl)piperazine) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1187931-31-2, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The piperazine moiety, combined with the oxane ring, contributes to its distinctive chemical behavior, making it a valuable scaffold for designing novel therapeutic agents.

The stereochemistry of this compound, specifically the (3S) configuration, plays a crucial role in determining its biological activity. Piperazine derivatives are well-known for their role in various pharmacological applications, including antipsychotics, antihistamines, and antimicrobial agents. The presence of the oxan-4-yl group introduces additional complexity, influencing both the solubility and metabolic pathways of the molecule. This combination of structural features makes (3S)-3-methyl-1-(oxan-4-yl)piperazine a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how (3S)-3-methyl-1-(oxan-4-yl)piperazine interacts with biological targets. These studies have revealed that the compound exhibits high binding affinity to certain enzymes and receptors, suggesting its potential as an intermediate in the synthesis of targeted therapeutics. The oxane ring, in particular, has been identified as a key factor in modulating the compound's pharmacokinetic properties, thereby influencing its overall efficacy.

In vitro studies have demonstrated that (3S)-3-methyl-1-(oxan-4-yl)piperazine possesses interesting pharmacological properties. For instance, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, making it a potential candidate for treating inflammatory diseases. Additionally, preliminary data suggest that this compound may have neuroprotective effects, which could be beneficial in the development of treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of (3S)-3-methyl-1-(oxan-4-yl)piperazine involves sophisticated organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to achieve high enantiomeric purity. These methods not only ensure the structural integrity of the compound but also enhance its pharmacological activity by minimizing the presence of racemic impurities.

The development of novel drug candidates often relies on the availability of high-quality starting materials and intermediates. (3S)-3-methyl-1-(oxan-4-yl)piperazine serves as a critical intermediate in several synthetic pathways, enabling the production of more complex molecules with therapeutic potential. Its versatility as a building block has made it valuable in both academic research and industrial drug development programs.

Ongoing research continues to explore the full therapeutic spectrum of (3S)-3-methyl-1-(oxan-4-yl)piperazine. Investigational studies are focusing on understanding its mechanism of action and identifying new applications across various disease areas. The integration of cutting-edge technologies such as high-throughput screening and structure-based drug design is accelerating the discovery process, paving the way for innovative treatments derived from this compound.

The safety and regulatory aspects of (3S)-3-methyl-1-(oxan-4-yl)piperazine are also being thoroughly evaluated to ensure its suitability for clinical use. Preclinical studies are assessing its toxicity profile, pharmacokinetic behavior, and potential side effects. These assessments are essential steps in determining whether this compound can progress to human trials and ultimately become a viable therapeutic option.

In conclusion, (3S)-3-methyl-1-(oxan-4-yl)piperazine is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with promising preclinical results, make it a compelling subject for further investigation. As our understanding of its biological activity and synthetic feasibility continues to evolve, this compound is poised to play a crucial role in shaping the future of medicinal chemistry.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.